9-Chlorohexadecafluorononanoic acid methyl ester
Overview
Description
9-Chlorohexadecafluorononanoic acid methyl ester is a chemical compound with the formula C10H3ClF16O2 . It contains a total of 32 atoms, including 3 Hydrogen atoms, 10 Carbon atoms, 2 Oxygen atoms, 16 Fluorine atoms, and 1 Chlorine atom .
Molecular Structure Analysis
The molecule contains a total of 31 bonds, including 28 non-Hydrogen bonds, 1 multiple bond, 8 rotatable bonds, 1 double bond, and 1 aliphatic ester .Scientific Research Applications
Biocatalytic and Chemical Transformations
A study by Koppireddi et al. (2016) explored the chemoenzymatic synthesis of various acids, including 9-hydroxynonanoic acid, from oleic acid. The process involved biotransformation and chemical hydrolysis, leading to the production of esters and subsequent conversion into hydroxynonanoic acid methyl ester (Koppireddi et al., 2016).
Synthesis and Analysis of Fatty Acids
Hamberg (1991) detailed the synthesis of trihydroxyoctadecenoic acids from linoleic acid hydroperoxides, including the creation of various methyl esters. This research provides insight into the regio- and stereochemical analysis of these compounds (Hamberg, 1991).
Synthesis of Furanoid Esters
Jie and Lam (1977) investigated the synthesis of furanoid esters from unsaturated fatty esters, including the production of methyl 9,12-epoxyoctadeca-9,11-dienoate. This study contributes to understanding the chemical transformations of fatty acid methyl esters (Jie & Lam, 1977).
Ultrasound-assisted Synthesis
Lie Ken Jie et al. (1996) conducted an ultrasound-assisted synthesis of santalbic acid and studied triacylglycerol species in seed oil, focusing on the synthesis of methyl esters of hydroxy-octadec-ynoate (Lie Ken Jie et al., 1996).
properties
IUPAC Name |
methyl 9-chloro-2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9-hexadecafluorononanoate | |
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InChI |
InChI=1S/C10H3ClF16O2/c1-29-2(28)3(12,13)4(14,15)5(16,17)6(18,19)7(20,21)8(22,23)9(24,25)10(11,26)27/h1H3 | |
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InChI Key |
CKAWNZHEMRKCJX-UHFFFAOYSA-N | |
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Canonical SMILES |
COC(=O)C(C(C(C(C(C(C(C(F)(F)Cl)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F | |
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Molecular Formula |
C10H3ClF16O2 | |
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Molecular Weight |
494.55 g/mol | |
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